molecular formula C25H35NO6 B597609 17alpha-Hydroxyprogesterone 17-acetate 3-(O-carboxymethyl)oxime CAS No. 103404-60-0

17alpha-Hydroxyprogesterone 17-acetate 3-(O-carboxymethyl)oxime

Cat. No. B597609
CAS RN: 103404-60-0
M. Wt: 445.556
InChI Key: NIJDYRWVCFKWIL-IEMAJDPISA-N
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Description

17alpha-Hydroxyprogesterone 17-acetate 3-(O-carboxymethyl)oxime is a useful research compound. Its molecular formula is C25H35NO6 and its molecular weight is 445.556. The purity is usually 95%.
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properties

CAS RN

103404-60-0

Product Name

17alpha-Hydroxyprogesterone 17-acetate 3-(O-carboxymethyl)oxime

Molecular Formula

C25H35NO6

Molecular Weight

445.556

IUPAC Name

2-[(E)-[(8R,9S,10R,13S,14S,17R)-17-acetyl-17-acetyloxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-ylidene]amino]oxyacetic acid

InChI

InChI=1S/C25H35NO6/c1-15(27)25(32-16(2)28)12-9-21-19-6-5-17-13-18(26-31-14-22(29)30)7-10-23(17,3)20(19)8-11-24(21,25)4/h13,19-21H,5-12,14H2,1-4H3,(H,29,30)/b26-18+/t19-,20+,21+,23+,24+,25+/m1/s1

InChI Key

NIJDYRWVCFKWIL-IEMAJDPISA-N

SMILES

CC(=O)C1(CCC2C1(CCC3C2CCC4=CC(=NOCC(=O)O)CCC34C)C)OC(=O)C

Origin of Product

United States

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